Cas no 61098-66-6 (3-(6-prop-2-en-1-yl-6-azabicyclo[3.2.1]oct-1-yl)phenol hydrochloride)

• Product Name: 3-(6-prop-2-en-1-yl-6-azabicyclo[3.2.1]oct-1-yl)phenol hydrochloride
• CAS No: 61098-66-6
• MF: C₁₆H₂₂ClNO
• MW: 279.804983615875
• CID: 1624881
• PubChem ID: 3045755
• Update Time: 2025-04-21

3-(6-prop-2-en-1-yl-6-azabicyclo[3.2.1]oct-1-yl)phenol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(6-prop-2-en-1-yl-6-azabicyclo[3.2.1]oct-1-yl)phenol hydrochloride
• 3-(7-prop-2-enyl-7-azabicyclo[3.2.1]octan-5-yl)phenol,hydrochloride
• Phenol, 3-(6-(2-propenyl)-6-azabicyclo(3.2.1)oct-1-yl)-, hydrochloride, (+-)-
• CHEMBL3251450
• 61098-66-6
• DTXSID30976608
• 3-[6-(Prop-2-en-1-yl)-6-azabicyclo[3.2.1]octan-1-yl]phenol--hydrogen chloride (1/1)
• (+-)-3-(6-(2-Propenyl)-6-azabicyclo(3.2.1)oct-1-yl)phenol hydrochloride

• Inchi： 1S/C16H21NO.ClH/c1-2-9-17-12-16(8-4-6-14(17)11-16)13-5-3-7-15(18)10-13;/h2-3,5,7,10,14,18H,1,4,6,8-9,11-12H2;1H
• InChI Key： LPLUKCFCRIUNMK-UHFFFAOYSA-N
• SMILES： Cl.OC1=CC=CC(=C1)C12CCCC(C1)N(CC=C)C2

Computed Properties

• Exact Mass: 279.13916
• Monoisotopic Mass: 279.139
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 316
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• Boiling Point: 374.3°C at 760 mmHg
• Flash Point: 179°C
• PSA: 23.47